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Compound of Interest

Compound Name: 4,5-Dichloropyrimidine

Cat. No.: B1313364

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4,5-
Dichloropyrimidine (CAS No: 6554-61-6). The information is intended to equip researchers,
scientists, and professionals in drug development with the necessary knowledge for its safe
handling and use in a laboratory setting. This document summarizes key physical, chemical,
and toxicological properties, alongside detailed experimental protocols for safe handling.

Core Properties of 4,5-Dichloropyrimidine

4,5-Dichloropyrimidine is a halogenated pyrimidine derivative used as a building block in
organic synthesis, particularly in the development of pharmaceutical compounds. Its chemical
structure and properties are summarized below.
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Property Value

Molecular Formula C4aH2CI2N2

Molecular Weight 148.98 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 82 °C at 34 Torr

Density 1.493 + 0.06 g/cm? (Predicted)

pKa -1.41 + 0.16 (Predicted)

Storage Temperature 2-8°C under an inert gas (nitrogen or Argon)

Toxicological and Hazard Information

While specific quantitative toxicological data such as LD50 or LC50 values for 4,5-
Dichloropyrimidine are not readily available in the public domain, the compound is classified
with several hazards based on available safety data sheets. The hazard statements and
precautionary measures are summarized in the following tables.

Hazard Identification:

Hazard Class GHS Classification  Signal Word Hazard Statement

. ] H302: Harmful if
Acute Toxicity, Oral Category 4 Warning

swallowed
Acute Toxicity, ) H332: Harmful if
) Category 4 Warning )
Inhalation inhaled
Skin ] H315: Causes skin
] o Category 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation

Precautionary Statements:
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Category Code Precautionary Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
) Wash skin thoroughly after
Prevention P264 )
handling.
Do not eat, drink or smoke
Prevention P270 ] )
when using this product.
] Use only outdoors or in a well-
Prevention P271 )
ventilated area.
Wear protective gloves/
Prevention P280 protective clothing/ eye

protection/ face protection.

IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if

you feel unwell.

IF ON SKIN: Wash with plenty

Response P302 + P352
of water.

IF INHALED: Remove person
Response P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.

Disposal P501 Dispose of contents/container

to an approved waste disposal

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

plant.

Experimental Protocols for Safe Handling

Given the hazardous nature of 4,5-Dichloropyrimidine, strict adherence to safety protocols is
mandatory. The following section outlines detailed methodologies for its safe handling in a
research environment.

1. Engineering Controls:

e Fume Hood: All work with 4,5-Dichloropyrimidine, including weighing, transferring, and
reactions, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.

e Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust
of the fume hood.

o Eyewash Station and Safety Shower: An operational and easily accessible eyewash station
and safety shower must be located in the immediate vicinity of the work area.

2. Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
required. A face shield should be worn in addition to goggles when there is a risk of
splashing.

e Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene gloves.
Inspect gloves for any signs of degradation or perforation before each use. Change gloves
immediately if they become contaminated.

» Skin and Body Protection: A lab coat that fastens securely is mandatory. For larger quantities
or procedures with a higher risk of splashing, a chemically resistant apron over the lab coat
is recommended.

» Respiratory Protection: If there is a potential for exposure outside of a fume hood, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.
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. Handling and Storage Procedures:

Weighing: Weigh the required amount of 4,5-Dichloropyrimidine in a fume hood. Use a
disposable weighing boat or weigh directly into the reaction vessel to minimize
contamination.

Transfers: Use a syringe or a cannula for liquid transfers to minimize the risk of spills and
aerosol formation.

Storage: Store 4,5-Dichloropyrimidine in its original, tightly sealed container in a
designated, well-ventilated, and cool (2-8°C) storage area, away from incompatible materials
such as strong oxidizing agents and strong acids. The storage area should be clearly labeled
with the appropriate hazard warnings.

Inert Atmosphere: As recommended, store the compound under an inert atmosphere (e.g.,
nitrogen or argon) to maintain its quality.

. Spill and Emergency Procedures:
Minor Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Collect the contaminated absorbent material into a sealed, labeled container for
hazardous waste disposal.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap
and water.

Major Spills (outside a fume hood):
o Evacuate the laboratory immediately and alert others.

o Close the laboratory doors and prevent entry.
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o Contact the institution's emergency response team or environmental health and safety
department.

o Provide details of the spilled substance from a safe distance.
5. Waste Disposal:

» All waste materials contaminated with 4,5-Dichloropyrimidine, including empty containers,
disposable labware, and spill cleanup materials, must be disposed of as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.
o Follow all institutional, local, and national regulations for hazardous waste disposal.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4,5-
Dichloropyrimidine in a laboratory setting.
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Caption: Workflow for the safe handling of 4,5-Dichloropyrimidine.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Material Safety of 4,5-
Dichloropyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313364#material-safety-data-sheet-for-4-5-
dichloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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